cis-3-Chloroallyl aldehyde

• Molecular Formula: C3H3ClO
• Molecular Weight: 90.51 g/mol
• IUPAC Name: (Z)-3-chloroprop-2-enal
• InChI: InChI=1S/C3H3ClO/c4-2-1-3-5/h1-3H/b2-1-
• InChI Key: ZSOPPQGHWJVKJB-UPHRSURJSA-N
• Isomeric SMILES: C(=C\Cl)\C=O
• SMILES: C(=CCl)C=O

Description

cis-3-Chloroallyl aldehyde, also known as cis-3-chloro-2-propenal, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. cis-3-Chloroallyl aldehyde is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa).
Cis-3-Chloroallyl aldehyde is an organochlorine compound.

Scientific Research Applications

• Regio- and Diastereoselective Cycloadditions : AlCl3-promoted [3 + 2] cycloadditions of activated cyclopropanes and aromatic aldehydes, including cis-3-Chloroallyl aldehyde, have been used for constructing 2,5-diaryl-3,3,4-trisubstituted tetrahydrofurans. These reactions yield products with excellent diastereoselectivities under mild conditions (Yang et al., 2011).

• Electric Field-Induced Changes in Selectivity : The rearrangement of cis-stilbene oxide catalyzed by Al2O3 in the presence of interfacial electric fields demonstrates altered product ratios, indicating that electric fields can influence the selectivity of catalytic reactions involving compounds like cis-3-Chloroallyl aldehyde (Gorin et al., 2012).

• Annulations with Aldehydes : In the AlCl3-promoted [3 + 2]-annulations with aldehydes, cis-2,3-disubstituted cyclopropane 1,1-diesters, including derivatives of cis-3-Chloroallyl aldehyde, have shown high chemical yields and excellent diastereomeric purity. This method provides a way to construct pentasubstituted tetrahydrofurans (Yang et al., 2013).

• Lewis Acid-Catalyzed Cycloadditions : The diastereoselective synthesis of cis-2,5-disubstituted tetrahydrofurans through Lewis acid-catalyzed [3 + 2] cycloadditions of donor-acceptor cyclopropanes and aldehydes, potentially involving cis-3-Chloroallyl aldehyde, is noteworthy. This reaction allows for stereospecific synthesis of optically active tetrahydrofuran derivatives (Pohlhaus et al., 2008).

• Synthesis of Visual Pigment Analogs : Cis-aldehydes, possibly including cis-3-Chloroallyl aldehyde, have been used to synthesize visual pigment analogs. These compounds, when mixed with cattle opsin, form pigments that are spectrally studied, contributing to our understanding of vision (Kropf et al., 1973).

• Criegee Intermediates in Atmospheric Chemistry : The study of Criegee intermediates, which are formed from the gas-phase ozonolysis of alkenes including cis-3-Chloroallyl aldehyde, is crucial in understanding atmospheric chemistry. These intermediates play a significant role in oxidation processes in the atmosphere (Berndt et al., 2017).